Cas no 2411290-46-3 (2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide)

2-Chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide is a specialized heterocyclic compound featuring a triazolopyridine core substituted with a 2-fluorophenyl group and an acetamide moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity for further functionalization, while the fused triazole and pyridine rings contribute to its stability and binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or GPCR-targeted compounds. The compound is typically handled under controlled conditions due to its reactive chloroacetamide group.
2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide structure
2411290-46-3 structure
Product Name:2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide
CAS No:2411290-46-3
MF:C14H14ClFN4O
MW:308.738564968109
CID:6479244
PubChem ID:165770901
Update Time:2025-10-30

2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2411290-46-3
    • EN300-26615021
    • 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide
    • Inchi: 1S/C14H14ClFN4O/c15-7-13(21)17-9-5-6-12-18-19-14(20(12)8-9)10-3-1-2-4-11(10)16/h1-4,9H,5-8H2,(H,17,21)
    • InChI Key: RNTOTCQPNGOCKU-UHFFFAOYSA-N
    • SMILES: ClCC(NC1CN2C(C3C=CC=CC=3F)=NN=C2CC1)=O

Computed Properties

  • Exact Mass: 308.0840169g/mol
  • Monoisotopic Mass: 308.0840169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.8Ų

2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26615021-0.05g
2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide
2411290-46-3 95.0%
0.05g
$246.0 2025-03-20

2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide Related Literature

Additional information on 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide

2-Chloro-N-[3-(2-Fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide: A Comprehensive Overview

The compound 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide (CAS No. 2411290-46-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a triazolopyridine ring system and a fluoro-substituted phenyl group. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and bioactive properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. Researchers have demonstrated that the reaction conditions play a critical role in achieving high yields and maintaining the integrity of the triazolopyridine ring system. For instance, the use of polar aprotic solvents and catalytic amounts of bases has been shown to enhance the efficiency of the reaction.

The structural uniqueness of this compound lies in its triazolopyridine core. This heterocyclic system is known for its stability and ability to participate in various types of interactions with biological targets. The fluorophenyl group attached to the triazolopyridine ring further enhances the molecule's electronic properties and contributes to its potential as a ligand in metalloenzyme inhibition studies. Recent studies have highlighted the importance of fluorinated aromatic systems in modulating pharmacokinetic profiles and improving bioavailability.

In terms of pharmacological applications, 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide has shown promising results in preliminary assays targeting kinase enzymes. The chloro substituent at position 2 of the acetamide group is believed to play a key role in stabilizing enzyme-inhibitor complexes through hydrogen bonding and hydrophobic interactions. Furthermore, computational docking studies have revealed that this compound exhibits favorable binding affinities towards several receptor sites associated with inflammatory diseases.

The development of such compounds also opens new avenues for exploring their roles in supramolecular chemistry. The ability to form self-assembled structures or act as building blocks for nanomaterials has been an emerging area of interest. For example, researchers have investigated the use of triazolopyridine derivatives as components in coordination polymers and metal-organic frameworks (MOFs). These applications leverage the molecule's ability to act as both a linker and a functional unit within these materials.

From an environmental standpoint, understanding the degradation pathways of 2-chloro-N-[3-(2-fluorophenyl)-5H

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd